Cas no 110577-61-2 (Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)-)

• Product Name: Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)-
• CAS No: 110577-61-2
• MF: C₁₃H₁₆Cl₂O
• MW: 259.171542167664
• CID: 209127
• PubChem ID: 184249
• Update Time: 2025-04-19

Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)-
• 2-[(4-chlorophenyl)methyl]-3,3-dimethylbutanoyl chloride
• Benzenepropanoyl chloride, 4-chloro-alpha-(1,1-dimethylethyl)-,
• DTXSID80911766
• 110577-61-2

• Inchi： 1S/C13H16Cl2O/c1-13(2,3)11(12(15)16)8-9-4-6-10(14)7-5-9/h4-7,11H,8H2,1-3H3
• InChI Key： XGODFUMQYAHJDE-UHFFFAOYSA-N
• SMILES： ClC(C(CC1C=CC(=CC=1)Cl)C(C)(C)C)=O

Computed Properties

• Exact Mass: 258.05798
• Monoisotopic Mass: 258.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 323.8°Cat760mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.52
• PSA: 17.07
• LogP: 4.31020